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Compound of Interest

Compound Name: 2-Ethylphenol
CAS No.: 25429-37-2
Cat. No.: B7770329
Get Quote
. J

This guide provides a comprehensive technical overview of 2-Ethylphenol (CAS No: 90-00-6),
intended for researchers, chemists, and professionals in the pharmaceutical and chemical
industries. We will delve into its fundamental properties, synthesis methodologies, analytical
techniques, and key applications, with a focus on the scientific rationale behind the procedures.

Core Identification and Physicochemical Properties

2-Ethylphenol, systematically named 2-Ethylphenol according to IUPAC nomenclature, is an
organic compound with the chemical formula CsH100.[1] It belongs to the phenol family,
characterized by a hydroxyl (-OH) group attached to a benzene ring, with an ethyl (-CH2CH3)
group at the ortho-position.

Synonyms: o-Ethylphenol, Phlorol[2]
CAS Number: 90-00-6[2]

The physicochemical properties of 2-Ethylphenol are critical for its handling, application, and
analysis. These properties are summarized in the table below.
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Property Value Source(s)
Molecular Weight 122.16 g/mol [1112]
Appearance Colorless to pale yellow liquid [1]

Odor Phenolic [2][3]
Melting Point -3.4 °C (stable form) [1112]
Boiling Point 204.5 °C at 760 mmHg [1][2]
Density 1.015 g/mL at 25 °C [1]

Flash Point 78 °C [1]

Water Solubility Approx. 5.34 g/L at 20 °C [1]

logP (Octanol/Water) 2.47 [3]

The relatively low melting point and high boiling point are characteristic of a substituted phenol
of this molecular weight. Its limited water solubility and a logP value greater than 2 indicate its
lipophilic nature, which is a crucial consideration in solvent selection for extraction and
purification, as well as in predicting its behavior in biological systems.

Synthesis of 2-Ethylphenol: A Mechanistic
Approach

The primary industrial route to 2-Ethylphenol is the shape-selective ortho-alkylation of phenol
with ethylene.[1][4] This process is typically carried out at high temperatures (320-340 °C) and
pressures (20 MPa) using an aluminum phenolate catalyst.[3][4]

Reaction Mechanism: Electrophilic Aromatic
Substitution

The synthesis proceeds via an electrophilic aromatic substitution mechanism. The key steps
are outlined below:

o Catalyst Formation: Aluminum metal reacts with phenol to form the aluminum phenolate
catalyst, Al(OPh)s. This is the active catalytic species.
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» Electrophile Generation: Ethylene, in the presence of the acidic aluminum phenolate
catalyst, is activated to form a carbocation-like species or a polarized complex.

» Electrophilic Attack: The electron-rich phenol ring, activated by the hydroxyl group, attacks
the electrophilic ethylene species. The hydroxyl group directs the substitution to the ortho
and para positions. The steric hindrance of the aluminum phenolate, which coordinates to
the phenolic oxygen, favors the formation of the ortho isomer, 2-ethylphenol.

o Rearomatization: The resulting intermediate loses a proton to regenerate the aromatic ring,

yielding 2-ethylphenol.

The diagram below illustrates the key steps in the synthesis of 2-Ethylphenol.
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Caption: Industrial synthesis workflow for 2-Ethylphenol.

Laboratory-Scale Synthesis Protocol
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While the industrial process operates under harsh conditions, a laboratory-scale synthesis can
be adapted using a Friedel-Crafts alkylation approach with a suitable ethylating agent and a
Lewis acid catalyst.

Objective: To synthesize 2-Ethylphenol from phenol and an ethylating agent.
Materials:

Phenol

o Ethyl bromide (or diethyl sulfate)

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (DCM) or another suitable inert solvent
e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution

o Saturated sodium chloride (NaCl) solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,
separatory funnel, rotary evaporator.

Procedure:

o Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), suspend anhydrous AICIs in DCM. The choice of an inert atmosphere is
crucial to prevent the reaction of the Lewis acid with atmospheric moisture, which would
deactivate it.

» Addition of Phenol: Dissolve phenol in a minimal amount of DCM and add it dropwise to the
stirred suspension of AICIs at 0 °C (ice bath). This exothermic reaction forms the aluminum
phenoxide complex, which activates the ring for electrophilic attack.
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» Addition of Ethylating Agent: Add ethyl bromide dropwise to the reaction mixture at O °C. The
slow addition helps to control the exothermic reaction and minimize side-product formation.

e Reaction: After the addition is complete, allow the reaction to warm to room temperature and
stir for several hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

e Quenching: Carefully quench the reaction by slowly adding it to a beaker of crushed ice and
1 M HCI. This step hydrolyzes the aluminum complexes and protonates the phenoxide.

o Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with 1 M HCI, water, saturated NaHCOs solution, and finally with
brine. The bicarbonate wash removes any unreacted acidic starting material and byproducts.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent using a rotary evaporator.

 Purification: The crude product is then purified by fractional distillation under reduced
pressure or by column chromatography on silica gel. The choice of purification method
depends on the scale of the reaction and the purity required.

This self-validating protocol includes multiple workup steps to ensure the removal of impurities
and a final purification step to isolate the desired product.

Analytical Characterization

The purity and identity of 2-Ethylphenol are typically confirmed using chromatographic and
spectroscopic techniques.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-
volatile compounds like 2-Ethylphenol.

A Typical GC Protocol for 2-Ethylphenol Analysis:

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b7770329/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylphenol-synthesis-analysis-and-applications
https://www.benchchem.com/product/b7770329/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylphenol-synthesis-analysis-and-applications
https://www.benchchem.com/product/b7770329/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylphenol-synthesis-analysis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter Setting Rationale
DB-5 or HP-5 (5% phenyl- This non-polar column
methylpolysiloxane), 30 m x provides good separation for a
Column

0.25 mm ID, 0.25 pum film
thickness

wide range of organic

compounds, including phenols.

Injector Temperature

250 °C

Ensures rapid volatilization of
the sample without thermal

degradation.

Oven Program

Initial temp: 60 °C (hold 2 min),
ramp to 280 °C at 10 °C/min,
hold 5 min

A temperature ramp allows for
the separation of compounds

with a range of boiling points.

Helium or Hydrogen, constant

Inert carrier gases that provide

Carrier Gas ) good chromatographic
flow of 1 mL/min .
efficiency.
FID is sensitive to
Flame lonization Detector hydrocarbons and provides a
Detector

(FID)

linear response over a wide

concentration range.

Detector Temperature

300 °C

Prevents condensation of the

analytes in the detector.

The choice of a non-polar column is based on the principle of "like dissolves like," where the

separation is primarily based on the boiling points of the analytes. The temperature program is

designed to provide good resolution between 2-ethylphenol and its isomers (3-ethylphenol

and 4-ethylphenol) as well as other potential impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is another valuable tool for the analysis of 2-Ethylphenol, particularly for non-volatile

derivatives or when analyzing complex mixtures. A reverse-phase HPLC method is commonly

employed.[5]

A Typical HPLC Protocol for 2-Ethylphenol Analysis:
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Parameter

Setting

Rationale

Column

C18, 250 mm x 4.6 mm, 5 pm

particle size

The C18 stationary phase is a
non-polar material suitable for
retaining and separating
moderately polar compounds
like 2-ethylphenol from a polar

mobile phase.

Mobile Phase

Acetonitrile:Water (e.g., 60:40
v/v) with 0.1% phosphoric acid

A mixture of a polar solvent
(water) and a less polar
organic modifier (acetonitrile)
allows for the elution of the
analyte. Phosphoric acid is
added to suppress the
ionization of the phenolic
hydroxyl group, leading to

sharper peaks.

Flow Rate

1.0 mL/min

A standard flow rate that
provides good separation
efficiency and reasonable

analysis time.

Detector

UV-Vis at 270 nm

Phenols exhibit strong UV
absorbance, making UV
detection a sensitive and
reliable method. The maximum
absorbance for 2-ethylphenol

is around 270 nm.

Column Temperature

30 °C

Maintaining a constant column
temperature ensures

reproducible retention times.

This protocol is self-validating as the use of a C18 column with a polar mobile phase ensures

good retention and separation based on the hydrophobicity of the analytes. The addition of acid

to the mobile phase is a critical step for achieving symmetrical peak shapes for acidic

compounds like phenols.
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Key Applications in Research and Industry

2-Ethylphenol is a versatile intermediate with applications in various sectors.

e Pharmaceutical Synthesis: It serves as a starting material and intermediate for the synthesis
of various pharmaceutical compounds.[2][6] For instance, it has been used in the preparation
of phenoxyacetic acid derivatives investigated as novel agonists for free fatty acid receptors
in the context of diabetes treatment.[4]

e Agrochemicals: It is also a precursor in the synthesis of certain pesticides and herbicides.[2]

[6]

e Fragrance and Flavor Industry: Due to its characteristic phenolic and slightly smoky aroma,
2-Ethylphenol is used as a fragrance ingredient in perfumes and as a flavoring agent in
some food products.[1][6]

e Antioxidants: It is utilized in the production of antioxidants, particularly for plastics and
rubber, where it helps to prevent oxidative degradation and extend the material's lifespan.[6]

e Solvents and Cleaning Agents: In industrial settings, it can be used as a solvent and a
component in cleaning agents.[1]

The following diagram illustrates the diverse applications of 2-Ethylphenol.
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Caption: Major application areas of 2-Ethylphenol.

Safety and Handling
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2-Ethylphenol is classified as a corrosive substance that can cause severe skin burns and
serious eye damage.[1] It is also harmful if swallowed or inhaled.[1] Therefore, appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat, must be worn when handling this compound. All work should be conducted in a well-
ventilated fume hood to avoid inhalation of vapors. For detailed safety information, always refer
to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Ethylphenol is a valuable chemical intermediate with a well-established synthesis route and
diverse applications. A thorough understanding of its properties, synthesis mechanism, and
analytical methods is essential for its effective and safe use in research and industrial settings.
The protocols and rationale provided in this guide offer a solid foundation for professionals
working with this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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